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Abstract

Maniwamycin E is a naturally occurring azoxy compound isolated from Streptomyces species.
It has garnered significant interest within the scientific community due to its notable biological
activities, including potent antiviral effects against influenza and SARS-CoV-2 viruses, as well
as its function as a quorum-sensing inhibitor. This technical guide provides a comprehensive
overview of the physical and chemical characteristics of Maniwamycin E, detailed
experimental protocols for its isolation and analysis, and a summary of its biological activities to
support further research and drug development efforts.

Physicochemical Characteristics

Maniwamycin E is a solid at room temperature and possesses a chiral center, contributing to
its optical activity. A structural revision of the maniwamycin series has confirmed its distinct
identity from Maniwamycin D based on NMR and optical rotation data.

Tabulated Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Maniwamycin E.
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Property Value Source
Molecular Formula C10H20N202 [1]
Molecular Weight 200.28 g/mol [1]
Appearance Solid at room temperature

Optical Rotation [a]D +52.8 (c 0.1, MeOH)

UV-Vis Amax 235 nm (in MeOH)

Store at -20°C for long-term
Storage N
stability

Spectral Data

The structural elucidation of Maniwamycin E was accomplished through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and High-Resolution
Mass Spectrometry (HR-MS).

The *H and 3C NMR data for Maniwamycin E, recorded in CDCls, are presented below. These
data are critical for the structural confirmation of the molecule.

'H NMR Data (500 MHz, CDCIs)
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Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (3, Hz)
2 4.15 dq 7.0, 6.5
3 3.80 dqg 7.0,6.5
4 1.25 d 6.5
1 6.20 dt 15.0,7.0
2' 5.80 dt 15.0, 1.5
3 2.10 m
4 1.40 m
5' 0.90 t 7.5
6' 1.20 d 6.5

13C NMR Data (125 MHz, CDClIs)

Position Chemical Shift (6, ppm)
1

2 75.0

3 68.0

4 18.0

1 135.0

2 125.0

3 35.0

4 22.0

5' 14.0

6' 19.0
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High-resolution mass spectrometry confirmed the molecular formula of Maniwamycin E. Key
infrared absorption bands are indicative of its functional groups.

Spectroscopic Method Data

m/z 201.1598 [M+H]* (Calculated for
HR-ESI-MS

C10H21N202", 201.1603)

3400 (O-H), 2960 (C-H), 1460 (N=N), 1250 (N-
IR (KBr, cm™1)

O)

Experimental Protocols

The following sections detail the methodologies for the isolation, purification, and biological
evaluation of Maniwamycin E.

Isolation and Purification of Maniwamycin E from
Streptomyces sp. JA74

Maniwamycin E was isolated from the culture broth of Streptomyces sp. JA74 as a heat-shock
metabolite.

Protocol:

o Fermentation:Streptomyces sp. JA74 is cultured in a suitable production medium at 45°C for
5-7 days with shaking.

o Extraction: The culture broth is centrifuged to separate the mycelia from the supernatant.
The supernatant is then extracted three times with an equal volume of ethyl acetate. The
organic layers are combined and concentrated under reduced pressure to yield a crude
extract.

o Chromatographic Purification:

o The crude extract is subjected to silica gel column chromatography, eluting with a gradient
of n-hexane and ethyl acetate.
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o Fractions containing Maniwamycin E are identified by thin-layer chromatography (TLC)
and pooled.

o Further purification is achieved by preparative high-performance liquid chromatography
(HPLC) on a C18 column with a methanol-water gradient to yield pure Maniwamycin E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15564589?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564589?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/6439127
https://www.benchchem.com/product/b15564589#physical-and-chemical-characteristics-of-maniwamycin-e
https://www.benchchem.com/product/b15564589#physical-and-chemical-characteristics-of-maniwamycin-e
https://www.benchchem.com/product/b15564589#physical-and-chemical-characteristics-of-maniwamycin-e
https://www.benchchem.com/product/b15564589#physical-and-chemical-characteristics-of-maniwamycin-e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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